Cas no 2171141-69-6 (4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}oxane-4-carboxylic acid)

4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}oxane-4-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a sterically hindered oxane ring and a chiral (2R)-3-methylbutanamide moiety, which enhance conformational control in peptide chain assembly. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful in solid-phase peptide synthesis (SPPS), where its rigid oxane backbone contributes to improved solubility and reduced aggregation during coupling steps. The carboxylic acid terminus allows for further elongation of peptide sequences, making it a versatile building block for constructing complex peptidomimetics and constrained peptides.
4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}oxane-4-carboxylic acid structure
2171141-69-6 structure
Product Name:4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}oxane-4-carboxylic acid
CAS No:2171141-69-6
MF:C27H32N2O6
MW:480.552787780762
CID:6104628
PubChem ID:165540962
Update Time:2025-06-15

4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}oxane-4-carboxylic acid
    • 2171141-69-6
    • EN300-1485144
    • 4-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}oxane-4-carboxylic acid
    • Inchi: 1S/C27H32N2O6/c1-17(2)23(24(30)28-16-27(25(31)32)11-13-34-14-12-27)29-26(33)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,11-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t23-/m1/s1
    • InChI Key: UVNYYLKOOLKLKT-HSZRJFAPSA-N
    • SMILES: O1CCC(C(=O)O)(CNC([C@@H](C(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

  • Exact Mass: 480.22603674g/mol
  • Monoisotopic Mass: 480.22603674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 743
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 114Ų

4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}oxane-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1485144-0.05g
4-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}oxane-4-carboxylic acid
2171141-69-6
0.05g
$2829.0 2023-06-06
Enamine
EN300-1485144-0.1g
4-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}oxane-4-carboxylic acid
2171141-69-6
0.1g
$2963.0 2023-06-06
Enamine
EN300-1485144-0.25g
4-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}oxane-4-carboxylic acid
2171141-69-6
0.25g
$3099.0 2023-06-06
Enamine
EN300-1485144-0.5g
4-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}oxane-4-carboxylic acid
2171141-69-6
0.5g
$3233.0 2023-06-06
Enamine
EN300-1485144-1.0g
4-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}oxane-4-carboxylic acid
2171141-69-6
1g
$3368.0 2023-06-06
Enamine
EN300-1485144-2.5g
4-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}oxane-4-carboxylic acid
2171141-69-6
2.5g
$6602.0 2023-06-06
Enamine
EN300-1485144-5.0g
4-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}oxane-4-carboxylic acid
2171141-69-6
5g
$9769.0 2023-06-06
Enamine
EN300-1485144-10.0g
4-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}oxane-4-carboxylic acid
2171141-69-6
10g
$14487.0 2023-06-06
Enamine
EN300-1485144-50mg
4-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}oxane-4-carboxylic acid
2171141-69-6
50mg
$768.0 2023-09-28
Enamine
EN300-1485144-100mg
4-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}oxane-4-carboxylic acid
2171141-69-6
100mg
$804.0 2023-09-28

Additional information on 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}oxane-4-carboxylic acid

Comprehensive Analysis of 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}oxane-4-carboxylic acid (CAS No. 2171141-69-6)

The compound 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}oxane-4-carboxylic acid (CAS No. 2171141-69-6) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a tetrahydropyran (oxane) ring, makes it a valuable intermediate in the synthesis of complex biomolecules. Researchers are increasingly interested in this compound due to its role in drug discovery and peptide-based therapeutics, which are currently dominating the biotech industry.

One of the key features of CAS No. 2171141-69-6 is its stereochemical purity, as indicated by the (2R) configuration in its name. This specificity is critical for ensuring the biological activity of peptides and proteins derived from it. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and diagnostic purposes. As the demand for personalized medicine grows, compounds like this are becoming indispensable tools for researchers.

The oxane-4-carboxylic acid moiety in this molecule adds another layer of functionality, enabling site-specific modifications and conjugation with other biomolecules. This property is particularly relevant in the development of antibody-drug conjugates (ADCs), a hot topic in oncology research. With the rise of AI-driven drug design, the precise structural attributes of 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}oxane-4-carboxylic acid make it a prime candidate for computational modeling and in silico screening.

In addition to its pharmaceutical applications, this compound is also gaining attention in material science. The Fmoc-protected amino acid derivatives are being explored for their ability to form self-assembling nanostructures, which have potential uses in drug delivery systems and tissue engineering. The integration of such advanced materials with biocompatible polymers is a trending research area, aligning with the global push toward sustainable healthcare solutions.

From a synthetic chemistry perspective, the compound's multi-functional groups offer versatility in organic transformations. Chemists are leveraging its carboxylic acid and amide functionalities to create novel heterocyclic compounds, which are often the backbone of many FDA-approved drugs. The CAS No. 2171141-69-6 is thus a cornerstone in the toolkit of modern medicinal chemists, especially those working on targeted therapies and precision medicine.

As the scientific community continues to explore the potential of peptide-based drugs, the importance of high-quality intermediates like 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}oxane-4-carboxylic acid cannot be overstated. Its CAS registry number (2171141-69-6) ensures traceability and quality control, which are paramount in GMP-compliant manufacturing. Whether you're a researcher in biopharmaceuticals or a student delving into organic synthesis, understanding this compound's properties and applications is essential for staying at the forefront of scientific innovation.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd